Cas no 129-91-9 (8-Aminonaphthalene-1,6-disulfonic acid)

• Product Name: 8-Aminonaphthalene-1,6-disulfonic acid
• CAS No: 129-91-9
• MF: C₁₀H₉NO₆S₂
• MW: 303.31156039238
• MDL: MFCD00065329
• CID: 36239
• PubChem ID: 67217
• Update Time: 2025-10-28

8-Aminonaphthalene-1,6-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 8-Aminonaphthalene-1,6-disulfonic acid
• 8-amino-1,6-Naphthalenedisulfonic acid
• 8-AMINO-1,6-NAPHTHALENEDISULFONIC ACID SODIUM SALT
• 1,8-amino
• 1-Amino-3,8-disulfonaphthalene
• 1-amino-3,8-naphthalenedisulfonic acid
• 1-Naphthylamine-3,8-disulfonic acid
• 8-amino-naphthalene-1,6-disulfonic acid
• 8-Aminonaphthalene-1,6-disulphonic acid
• 8-Amino-naphthalin-1,6-disulfonsaeure
• Aminoepsilon acid
• 3,8-Disulfo-1-naphthylamine
• Epsilon acid
• NSC 5524
• AMINO E-ACID
• 8-Aminonaphthalene-1
• 8-amino-6-naphthalenedisulfonicacid
• 1-Aminonaphthalene-3,8-disulfonic acid
• 8-azanylnaphthalene-1,6-disulfonic acid
• MONOSODIUM 1-NAPHTHYLAMINE-3,8-DISULFONATE
• Amino Epsilon acid
• NSC5524
• 1-Aminonaphthalin-3.8-disulfosaure
• EINECS 204-969-2
• NS00024080
• EN300-83134
• DTXSID6059607
• 1-Naphthylamine, 3,8-disulfo-
• VS-12643
• Q-200563
• 129-91-9
• AKOS015855588
• amino
• 1-Naphthylamine,8-disulfo-
• NSC-5524
• A acid(1-aminonaphthalene-3,8-disulfonic acid)
• SCHEMBL149843
• 8-Amino-1,6-naphthalenedisulphonic acid
• 1, 8-amino-
• CBMicro_015240
• CHEMBL1269205
• UNII-9XW28UDP7F
• 9XW28UDP7F
• FT-0631757
• 1,6-Naphthalenedisulphonic acid, 8-amino-
• 1,6-Naphthalenedisulfonic acid, 8-amino-
• A805985
• YDEOXZHCPCPPJG-UHFFFAOYSA-N
• DTXCID3033931
• STL426721
• DB-041936
• BBL034711

• MDL： MFCD00065329
• Inchi： 1S/C10H9NO6S2/c11-8-5-7(18(12,13)14)4-6-2-1-3-9(10(6)8)19(15,16)17/h1-5H,11H2,(H,12,13,14)(H,15,16,17)
• InChI Key： YDEOXZHCPCPPJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=C(C=C(C2=1)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 302.98700
• Monoisotopic Mass: 302.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 152A^2

Experimental Properties

• Color/Form: 类白色结晶 粉末 带有红色 淡
• Density: 1.769
• Refractive Index: 1.733
• PSA: 151.52000
• LogP: 3.65820

8-Aminonaphthalene-1,6-disulfonic acid Security Information

• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R25; R36/37/38

Additional information on 8-Aminonaphthalene-1,6-disulfonic acid

Recent Advances in the Application of 8-Aminonaphthalene-1,6-disulfonic Acid (CAS: 129-91-9) in Chemical Biology and Pharmaceutical Research

8-Aminonaphthalene-1,6-disulfonic acid (CAS: 129-91-9), a naphthalene derivative bearing both amino and sulfonic acid functional groups, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound serves as a crucial intermediate in the synthesis of fluorescent probes, pharmaceutical agents, and advanced materials. Recent studies have explored its potential in various domains, including drug discovery, bioimaging, and material science, highlighting its importance in modern research.

In the field of fluorescent probes, 8-Aminonaphthalene-1,6-disulfonic acid has been utilized as a building block for developing highly sensitive and selective sensors. A 2023 study published in Analytical Chemistry demonstrated its efficacy in designing a novel ratiometric fluorescent probe for detecting hydrogen peroxide (H₂O₂) in live cells. The probe exhibited excellent water solubility and low cytotoxicity, making it suitable for real-time monitoring of oxidative stress in biological systems. The researchers attributed these favorable properties to the compound's sulfonic acid groups, which enhance hydrophilicity and biocompatibility.

Pharmaceutical applications of 8-Aminonaphthalene-1,6-disulfonic acid have also seen notable advancements. A recent investigation published in European Journal of Medicinal Chemistry explored its incorporation into potential kinase inhibitors. The compound's rigid aromatic structure and functional groups allowed for effective interactions with target proteins, leading to improved binding affinity and selectivity. Molecular docking studies revealed that the sulfonic acid groups formed critical hydrogen bonds with key residues in the ATP-binding pocket of several kinases, suggesting its potential as a pharmacophore in drug design.

Material science has benefited from the unique properties of 8-Aminonaphthalene-1,6-disulfonic acid as well. Researchers have employed it as a dopant in conductive polymers, significantly enhancing their electrical conductivity and stability. A 2024 study in Advanced Materials reported the development of a new class of self-healing hydrogels incorporating this compound, which demonstrated remarkable mechanical properties and pH-responsive behavior. The amino and sulfonic acid groups facilitated cross-linking and provided tunable surface charges, enabling precise control over the material's properties.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable methods for producing 8-Aminonaphthalene-1,6-disulfonic acid. Green chemistry approaches utilizing catalytic systems and renewable resources have shown promise in reducing the environmental impact of its synthesis while maintaining high yields and purity. These advancements address growing concerns about the sustainability of chemical manufacturing processes in the pharmaceutical industry.

Looking forward, the versatility of 8-Aminonaphthalene-1,6-disulfonic acid suggests continued expansion of its applications. Ongoing research is exploring its potential in targeted drug delivery systems, where its functional groups could be leveraged for conjugation with therapeutic agents and targeting moieties. Additionally, its optical properties make it a candidate for advanced imaging techniques and theranostic applications. As research progresses, we anticipate seeing more innovative uses of this compound emerge across multiple disciplines within chemical biology and pharmaceutical sciences.